Cas no 129849-05-4 (1,1,1-Trifluoro-methanesulfonic Acid 2-Acetylphenyl Ester)

• Product name: 1,1,1-Trifluoro-methanesulfonic Acid 2-Acetylphenyl Ester
• CAS No: 129849-05-4
• MF: C₉H₇F₃O₄S
• MW: 268.209692239761
• CID: 1225163
• PubChem ID: 11288625

1,1,1-Trifluoro-methanesulfonic Acid 2-Acetylphenyl Ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 2-acetylphenyl ester
• 2-Acetylphenyl trifluoromethanesulfonate
• 129849-05-4
• AKOS040767480
• BS-52852
• F71639
• 2-Acetylphenyltrifluoromethanesulfonate
• (2-acetylphenyl) trifluoromethanesulfonate
• NMANWNFIUPECMF-UHFFFAOYSA-N
• 1,1,1-Trifluoro-methanesulfonic Acid 2-Acetylphenyl Ester

• Inchi： InChI=1S/C9H7F3O4S/c1-6(13)7-4-2-3-5-8(7)16-17(14,15)9(10,11)12/h2-5H,1H3
• InChI Key： NMANWNFIUPECMF-UHFFFAOYSA-N
• SMILES： O=S(=O)(Oc1ccccc1C(=O)C)C(F)(F)F

Computed Properties

• Exact Mass: 268.00171436g/mol
• Monoisotopic Mass: 268.00171436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 314.4±42.0 °C at 760 mmHg
• Flash Point: 144.0±27.9 °C
• Solubility: All Organic Solvents
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1,1,1-Trifluoro-methanesulfonic Acid 2-Acetylphenyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer